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Compound of Interest

Compound Name: BQR-695

Cat. No.: B15604774 Get Quote

Application Notes and Protocols for BQR-695
Audience: Researchers, scientists, and drug development professionals.

Introduction:

BQR-695, also known as NVP-BQR695, is a potent inhibitor of Phosphatidylinositol 4-kinase III

beta (PI4KIIIβ).[1] It demonstrates significant inhibitory activity against both human (IC50 = 80

nM) and Plasmodium variant (IC50 = 3.5 nM) forms of the enzyme.[1][2] This potent and

selective inhibition makes BQR-695 a valuable research tool for studying the roles of PI4KIIIβ

in various cellular processes, including viral replication and T-cell function.[3] Due to its

hydrophobic nature, careful consideration must be given to its dissolution and storage to

ensure solution integrity and experimental reproducibility.[1]
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Solvent/Vehicle Concentration Solution Type Notes

Dimethyl Sulfoxide

(DMSO)

50 mg/mL (141.89

mM)
Clear Solution

Ultrasonic treatment

may be needed to aid

dissolution.[2] Use of

newly opened,

hygroscopic DMSO is

recommended as it

significantly impacts

solubility.[2]

10% DMSO / 90%

Corn Oil

≥ 2.5 mg/mL (≥ 7.09

mM)
Clear Solution ---

10% DMSO / 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL (7.09 mM) Suspended Solution

Ultrasonic treatment

may be required.[2]

This formulation can

be used for oral and

intraperitoneal

injections.[2]

Table 2: Recommended Storage Conditions for BQR-695 Stock Solutions

Storage Temperature Storage Period

-20°C 1 year

-80°C 2 years

Experimental Protocols
Protocol 1: Preparation of a 10 mM BQR-695 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BQR-695 in 100% DMSO.

Materials:

BQR-695 (solid powder)
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Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing BQR-695: Accurately weigh the desired amount of BQR-695 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM solution, weigh out

0.352 mg of BQR-695 (Molecular Weight: 351.44 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

BQR-695 powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes to aid dissolution.

Sonication (if required): If the compound does not fully dissolve, place the vial in an

ultrasonic water bath.[2] Sonicate in short bursts, monitoring the solution until all solid has

dissolved. Gentle heating can also be applied if necessary.[1]

Aliquotting: Once a clear solution is obtained, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can

degrade the compound.

Storage: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[2]

Protocol 2: Aqueous Dilution Kinetic Solubility Assay

This protocol provides a general method to assess the potential for BQR-695 to precipitate

when diluted from a DMSO stock into an aqueous buffer.
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Materials:

10 mM BQR-695 stock solution in 100% DMSO

Aqueous buffer of choice (e.g., PBS, cell culture media)

Clear microplate or vials

Pipettes

Procedure:

Buffer Preparation: Pipette the desired aqueous buffer into a clear microplate or vial.

Dilution: Add the 10 mM BQR-695 DMSO stock solution to the aqueous buffer to achieve the

desired final concentration.

Observation: Observe the solution for any signs of precipitation immediately after dilution

and over a period of time.
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Caption: Workflow for BQR-695 stock solution preparation and storage.
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Caption: Inhibitory action of BQR-695 on the PI4KIIIβ signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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